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Compound of Interest

D-erythro-sphingosyl!
Compound Name:
phosphoinositol

Cat. No.: B12079008

Introduction

D-erythro-sphingosyl phosphoinositol is a member of the sphingolipid family, a class of
lipids characterized by a sphingosine backbone. Sphingolipids are integral components of
eukaryotic cell membranes and play crucial roles in signal transduction and maintaining
membrane structure.[1] In the context of drug delivery, incorporating sphingolipids like D-
erythro-sphingosyl phosphoinositol into liposomal formulations, often termed
"sphingosomes," offers significant advantages over conventional phospholipid-based
liposomes. These benefits include enhanced stability, improved drug retention characteristics,

and longer circulation times in vivo.[2][3]

Sphingolipid-based liposomes are particularly noted for their stability against acid hydrolysis
and enzymatic degradation, making them a promising platform for various routes of
administration.[2][4] The unique biophysical properties of sphingolipids, such as their high
degree of saturation and strong hydrogen bonding capacity with cholesterol, contribute to a
more rigid and less permeable lipid bilayer.[5] This results in reduced leakage of encapsulated
drugs and an extended release profile, which is highly desirable for targeted and sustained
drug delivery applications, particularly in oncology.[6]

These application notes provide a comprehensive overview and detailed protocols for the
preparation and characterization of liposomes incorporating D-erythro-sphingosyl
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phosphoinositol, intended for researchers in drug development and nanotechnology.

Relevant Signaling Pathways

The inclusion of D-erythro-sphingosyl phosphoinositol in a delivery system may influence
the broader sphingolipid signaling pathway, which is critical in regulating cell fate, including
proliferation, apoptosis, and stress responses. Metabolites such as ceramide and sphingosine-
1-phosphate (S1P) are key signaling molecules in this pathway.[1][7] Liposomal delivery of
sphingolipid precursors could potentially modulate these pathways within target cells.
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Sphingolipid Signaling Pathway
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Liposome Preparation & Characterization Workflow

Start: Define Formulation

1. Lipid Mixing
(Sphingolipid, Phospholipid, Cholesterol)
in Organic Solvent

2. Thin-Film Formation
(Rotary Evaporation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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